1,4-Dichloro-2-(5-iodopent-1-ynyl)benzene

• Molecular Formula: C11H9Cl2I
• Molecular Weight: 339.00 g/mol
• IUPAC Name: 1,4-dichloro-2-(5-iodopent-1-ynyl)benzene
• InChI: InChI=1S/C11H9Cl2I/c12-10-5-6-11(13)9(8-10)4-2-1-3-7-14/h5-6,8H,1,3,7H2
• InChI Key: BNPHXZAEXOFELH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C#CCCCI)Cl

Description

1,4-Dichloro-2-(5-iodopent-1-ynyl)benzene is a useful research compound. Its molecular formula is C11H9Cl2I and its molecular weight is 339.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-(2,5-Dichlorophenyl)pent-4-yn-1-ol (13.7 g, 59.8 mmol), triphenylphosphine (20.4 g, 77.8 mmol), and imidazole (5.71 g, 83.8 mmol) in a mixed solvent (100 ml acetonitrile-150 ml ether) was stirred under nitrogen at 0° C., and to this was slowly added iodine (21.3 g, 83.8 mmol). The solution was allowed to warm to room temperature and stirring was continued for 18 hours. This was chromatographed on silica gel with hexane to give the title compound (14.7 g, 72%), MS m/z 337.9 (M−H calcd. for C11H9Cl2I=338.0).